Cas no 61019-03-2 (5-methoxy-1,3-dimethyl-2-nitrobenzene)

• Product Name: 5-methoxy-1,3-dimethyl-2-nitrobenzene
• CAS No: 61019-03-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD00506726
• CID: 1624476
• PubChem ID: 143760
• Update Time: 2025-05-20

5-methoxy-1,3-dimethyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1,3-dimethyl-2-nitrobenzene
• 2,6-dimethyl-4-methoxynitrobenzene
• 3,5-dimethyl-4-nitro-anisole
• 3,5-dimethyl-4-nitroanisole
• SureCN9732800
• 3,5-Dimethyl-4-nitro-anisol
• Methyl-(4-nitro-3.5-dimethyl-phenyl)-aether
• 4-nitro-3,5-dimethylanisole
• KB-73559
• AC1L3NV0
• Anisole, 3,5-dimethyl-4-nitro-
• Benzene, 5-methoxy-1,3-dimethyl-2-nitro-
• IGRJLJWPPSJVTG-UHFFFAOYSA-N
• 61019-03-2
• SCHEMBL9732800
• DTXSID80209897
• CL9305
• MFCD00506726
• AS-46286
• DB-296210
• CS-0163030
• A868834
• 3,5-dimethyl-4-nitrophenyl methyl ether
• AKOS027254712
• AMY19069
• 5-methoxy-1,3-dimethyl-2-nitrobenzene

• MDL： MFCD00506726
• Inchi： 1S/C9H11NO3/c1-6-4-8(13-3)5-7(2)9(6)10(11)12/h4-5H,1-3H3
• InChI Key： IGRJLJWPPSJVTG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 181.19
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Additional information on 5-methoxy-1,3-dimethyl-2-nitrobenzene

5-Methoxy-1,3-Dimethyl-2-Nitrobenzene (CAS No. 61019-03-2): An Overview of Its Synthesis, Properties, and Applications

5-Methoxy-1,3-dimethyl-2-nitrobenzene (CAS No. 61019-03-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a nitro group, a methoxy group, and two methyl groups attached to a benzene ring. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in various applications.

The synthesis of 5-methoxy-1,3-dimethyl-2-nitrobenzene involves several well-documented methods. One common approach is the nitration of 5-methoxy-1,3-dimethylbenzene using a mixture of nitric and sulfuric acids. This reaction is typically carried out under controlled conditions to ensure the selective formation of the desired nitro derivative. The resulting product is then purified through techniques such as recrystallization or distillation to achieve high purity levels.

In terms of its physical properties, 5-methoxy-1,3-dimethyl-2-nitrobenzene is a solid at room temperature with a characteristic yellow color. It has a melting point of approximately 74°C and is moderately soluble in organic solvents such as ethanol and acetone. These properties make it suitable for use in various chemical reactions and processes.

The chemical reactivity of 5-methoxy-1,3-dimethyl-2-nitrobenzene is influenced by its functional groups. The presence of the nitro group makes it an excellent electrophilic aromatic substitution (EAS) substrate, allowing for further functionalization through reactions such as reduction to form amino derivatives or coupling with other aromatic compounds. The methoxy and methyl groups also play crucial roles in determining the compound's reactivity and stability.

In the realm of pharmaceutical research, 5-methoxy-1,3-dimethyl-2-nitrobenzene has shown promise as an intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a precursor for the development of new drugs targeting specific biological pathways. For instance, researchers have investigated its use in the synthesis of compounds with anti-inflammatory and anti-cancer properties. These studies highlight the compound's versatility and potential for further exploration in medicinal chemistry.

Beyond its pharmaceutical applications, 5-methoxy-1,3-dimethyl-2-nitrobenzene finds utility in other areas such as materials science and organic synthesis. Its unique electronic properties make it an attractive candidate for the development of novel materials with enhanced performance characteristics. Additionally, it serves as a valuable building block in the synthesis of complex organic molecules, contributing to advancements in synthetic chemistry.

The environmental impact of 5-methoxy-1,3-dimethyl-2-nitrobenzene is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Researchers are continually working to develop more sustainable synthetic methods that reduce waste and minimize the use of harmful reagents.

In conclusion, 5-methoxy-1,3-dimethyl-2-nitrobenzene (CAS No. 61019-03-2) is a multifaceted compound with significant applications in chemistry and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an important intermediate in the synthesis of bioactive molecules and novel materials. As research continues to advance, the potential uses and benefits of this compound are likely to expand further.